(3-Bromophenyl)dimethylphosphine oxide
Overview
Description
(3-Bromophenyl)dimethylphosphine oxide is a useful research compound. Its molecular formula is C8H10BrOP and its molecular weight is 233.045. The purity is usually 95%.
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Scientific Research Applications
Coordination Chemistry and Catalysis
(3-Bromophenyl)dimethylphosphine oxide has proven to be a valuable synthetic platform for developing bulky, homochiral, electron-rich phosphine ligands. These ligands are pivotal in coordination chemistry and transition-metal catalysis, facilitating the synthesis of complex molecules. For example, the transformation of dimenthylphosphine P-oxide into various ligand precursors has enabled the creation of novel P-aryl dimenthylphosphines and their application in palladium-catalyzed C−C and C−N fragment coupling reactions, displaying specific reactivity profiles due to the presence of menthyl groups (Reinhardt et al., 2021).
Organic Electronics
In the realm of organic electronics, particularly for OLEDs, this compound derivatives have been utilized to enhance device performance. The synthesis of (m-bromophenyl)diphenylphosphine oxide, for instance, has contributed to the development of OLEDs with potentially high power efficiency and operational stability. This underscores the compound's significance in improving electronic materials' properties, leading to devices with better performance and durability (Tan et al., 2016).
Dental Material Development
The chemical has also found applications in designing radical photopolymerization initiators for light-curing dental adhesives and resin composites. Studies have explored the photopolymerization reactivities of various acylphosphine oxide derivatives, including this compound, highlighting their effectiveness in dental material formulations. These initiators contribute to materials with good photopolymerization reactivity, excellent color tone, and high mechanical strength, demonstrating the compound's utility in medical material science (Ikemura & Endo, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
Phosphine oxides, in general, are known to interact with a wide range of tervalent phosphorus ligands in transition metal catalysis and organocatalysis .
Mode of Action
It is known that phosphine oxides can participate in various chemical reactions, often serving as ligands in transition metal catalysis and organocatalysis . The presence of the bromophenyl group may influence the compound’s reactivity and interaction with its targets.
Biochemical Pathways
Phosphine oxides are known to play a role in a variety of chemical reactions, suggesting they may influence multiple biochemical pathways .
Pharmacokinetics
The compound’s physical properties, such as its molecular weight (23304) and solid physical form, may influence its pharmacokinetics .
Result of Action
Given its potential role in catalysis, it may influence the rate and outcomes of certain biochemical reactions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (3-Bromophenyl)dimethylphosphine oxide. For instance, the compound’s storage temperature can affect its stability . Additionally, the presence of other reactants and catalysts in the environment can influence the compound’s reactivity and efficacy .
Properties
IUPAC Name |
1-bromo-3-dimethylphosphorylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrOP/c1-11(2,10)8-5-3-4-7(9)6-8/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAVCDNNDYJHWQQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1=CC(=CC=C1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrOP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
60398-84-7 |
Source
|
| Record name | 1-bromo-3-(dimethylphosphoryl)benzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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